molecular formula C8H13NO B8651951 N-Ethylcyclopent-1-ene-1-carboxamide CAS No. 899442-78-5

N-Ethylcyclopent-1-ene-1-carboxamide

Cat. No. B8651951
CAS RN: 899442-78-5
M. Wt: 139.19 g/mol
InChI Key: LGLVAAGLXHQHJJ-UHFFFAOYSA-N
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Description

N-Ethylcyclopent-1-ene-1-carboxamide is a useful research compound. Its molecular formula is C8H13NO and its molecular weight is 139.19 g/mol. The purity is usually 95%.
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properties

CAS RN

899442-78-5

Product Name

N-Ethylcyclopent-1-ene-1-carboxamide

Molecular Formula

C8H13NO

Molecular Weight

139.19 g/mol

IUPAC Name

N-ethylcyclopentene-1-carboxamide

InChI

InChI=1S/C8H13NO/c1-2-9-8(10)7-5-3-4-6-7/h5H,2-4,6H2,1H3,(H,9,10)

InChI Key

LGLVAAGLXHQHJJ-UHFFFAOYSA-N

Canonical SMILES

CCNC(=O)C1=CCCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-Cyclopentenoyl-ethylamine was prepared from cyclopentenoic acid (2 grams, 17.5 mmol) and oxallyl chloride (2.2 grams, 17.5 mmol) after stirring at 25-35° C. for 8-12 hours. To this was added a benzene solution of ethylamine (2.1 grams, 48.7 mmol) at 0° C., and this reaction mixture was stirred for 3 hours at 25-35° C., after which time the solvent was evaporated under vacuum to yield N-cyclopentenoyl-ethylamine (1.7 grams), yield: 68.9%. A solution of N-cyclopentenoyl-ethylamine (1.7 grams, 13.3 mmol) in anhydrous tetrahydrofuran (THF) (10 mL) under a nitrogen atmosphere, and lithium aluminum hydride (LiAlH4; 1.3 grams, 36.1 mmol) was added to the solution. After being stirred for 1 hour at 25-35° C., the reaction mixture was gently refluxed for 8 hours. The reaction mixture was quenched with saturated sodium sulfate solution, filtered, and the precipitate washed with diethyl ether (Et2O). The filtrate was concentrated to afford N-cyclopentylmethyl ethylamine (0.6 g), yield: 40%.
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